3-(2-Aminopropan-2-yl)-5-(trifluoromethyl)aniline

• Molecular Formula: C10H13F3N2
• Molecular Weight: 218.22 g/mol
• IUPAC Name: 3-(2-aminopropan-2-yl)-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C10H13F3N2/c1-9(2,15)6-3-7(10(11,12)13)5-8(14)4-6/h3-5H,14-15H2,1-2H3
• InChI Key: MYGOMYJLKLTCED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CC(=C1)N)C(F)(F)F)N

Description

3-(2-Aminopropan-2-yl)-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C10H13F3N2 and its molecular weight is 218.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-{1-[3-amino-5-(trifluoromethyl)phenyl]-1-methylethyl}acetamide (1.07 g, 4.11 mmol) in 6N HCl (20 mL) was heated at 110° C. for 18 h, then allowed to cool to rt and diluted with water. The mixture was washed with EtOAc and the aqueous solution was neutralized by the addition of 1N NaOH and washed again with EtOAc. The aqueous solution was further basified to pH 10-11 by addition of 1N NaOH and extracted with EtOAc (2×). The extracts were dried over Na2SO4, filtered and concentrated to give 3-(1-amino-1-methylethyl)-5-(trifluoromethyl)aniline as a brown oil (285 mg, 31.8%).